Cas no 1804791-89-6 (4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique trifluoromethoxy and trifluoromethyl substituents, which enhance its electronic and steric properties. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a building block for active ingredients. The presence of electron-withdrawing nitro and trifluoromethyl groups contributes to its reactivity in nucleophilic substitution and cross-coupling reactions, making it a versatile intermediate. Its structural features also suggest potential applications in materials science, particularly in the development of advanced functional molecules. The compound's stability under various conditions further supports its utility in synthetic chemistry.
4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine structure
1804791-89-6 structure
Product Name:4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
CAS No:1804791-89-6
MF:C8H4F6N2O4
MW:306.118782997131
CID:4838769
Update Time:2025-06-14

4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H4F6N2O4/c1-19-3-2-4(16(17)18)15-6(20-8(12,13)14)5(3)7(9,10)11/h2H,1H3
    • InChI Key: YMCOUQQDJRMQLD-UHFFFAOYSA-N
    • SMILES: FC(C1C(=NC(=CC=1OC)[N+](=O)[O-])OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 354
  • XLogP3: 3.4
  • Topological Polar Surface Area: 77.2

4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029087551-1g
4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
1804791-89-6 97%
1g
$1,445.30 2022-04-01

Additional information on 4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804791-89-6)

4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804791-89-6) is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound features a unique molecular structure, combining methoxy, nitro, and trifluoromethoxy functional groups, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential as a key intermediate in the synthesis of advanced materials and bioactive molecules.

The growing demand for fluorinated pyridines in modern chemistry has placed compounds like 4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine at the forefront of innovation. Fluorinated compounds are renowned for their enhanced stability, lipophilicity, and bioavailability, making them invaluable in drug discovery and crop protection formulations. With the rise of sustainable agriculture and precision farming, this compound is being explored for its role in developing next-generation pesticides and herbicides that minimize environmental impact.

In the pharmaceutical sector, CAS No. 1804791-89-6 is gaining attention for its potential as a building block in the synthesis of novel heterocyclic compounds. The presence of both nitro and trifluoromethyl groups offers unique reactivity, enabling the creation of targeted molecules for central nervous system (CNS) therapies and anti-inflammatory agents. Recent studies highlight its utility in medicinal chemistry, particularly in the design of small-molecule inhibitors for challenging biological targets.

From a synthetic chemistry perspective, the compound's multifunctional pyridine core allows for diverse modifications, catering to the needs of high-throughput screening and combinatorial chemistry. Its compatibility with modern catalytic methods, such as cross-coupling reactions and click chemistry, further enhances its appeal. Laboratories focusing on structure-activity relationship (SAR) studies often utilize this compound to optimize lead compounds for improved efficacy and safety profiles.

Environmental and regulatory considerations are also shaping the discourse around 4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. As global standards for green chemistry become stricter, researchers are investigating eco-friendly synthesis routes for this compound. Topics like biodegradability and reduced toxicity are frequently searched in connection with fluorinated pyridines, reflecting the industry's shift toward sustainable chemical practices.

In analytical chemistry, advanced techniques such as HPLC, LC-MS, and NMR spectroscopy are employed to characterize CAS No. 1804791-89-6 with high precision. These methods ensure batch-to-batch consistency, a critical factor for industrial-scale production. The compound's chromatographic behavior and spectral properties are well-documented, aiding in its identification and purity assessment.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of niche compounds like 4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. Companies specializing in fine chemicals are expanding their portfolios to include such molecules, driven by demand from biotech startups and academic institutions. Searches for bulk suppliers and technical datasheets for this CAS number have surged, underscoring its commercial relevance.

Looking ahead, the versatility of 1804791-89-6 positions it as a candidate for breakthroughs in material science. Its potential applications in organic electronics and catalysis are areas of active exploration. As interdisciplinary research grows, this compound may bridge gaps between chemical synthesis and emerging technologies like nanomaterials and molecular machines.

In summary, 4-Methoxy-6-nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous scientific inquiry, ensure its continued prominence in both industrial and academic settings.

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